![molecular formula C26H26N4O4S B3751057 ethyl N-[(2-methyl-5-{4-[(3-methylphenyl)amino]-1-phthalazinyl}phenyl)sulfonyl]glycinate](/img/structure/B3751057.png)
ethyl N-[(2-methyl-5-{4-[(3-methylphenyl)amino]-1-phthalazinyl}phenyl)sulfonyl]glycinate
Overview
Description
A compound’s description often includes its IUPAC name, common names, and structural formula. It may also include the type of compound it is (organic, inorganic, etc.) and its role or use .
Synthesis Analysis
This involves understanding the chemical reactions used to synthesize the compound. It often requires knowledge of organic chemistry and reaction mechanisms .Molecular Structure Analysis
This involves understanding the compound’s molecular geometry, bond lengths and angles, and electronic structure. Techniques such as X-ray crystallography, NMR spectroscopy, and computational chemistry are often used .Chemical Reactions Analysis
This involves studying the reactions that the compound undergoes. This can include its reactivity, the conditions needed for reactions, and the products formed .Physical And Chemical Properties Analysis
This includes studying properties like melting point, boiling point, solubility, chemical stability, and spectral properties .Scientific Research Applications
- AKOS001645684 has shown promise as an anticancer agent. Research suggests that it inhibits specific pathways involved in cancer cell growth and proliferation. Its mechanism of action may involve interfering with cell cycle progression or inducing apoptosis (programmed cell death) in cancer cells .
- The compound exhibits anti-inflammatory properties. It could potentially modulate immune responses by suppressing pro-inflammatory cytokines or inhibiting enzymes like cyclooxygenase (COX) and lipoxygenase (LOX). These effects make it relevant for conditions involving inflammation, such as autoimmune diseases or chronic inflammatory disorders .
- AKOS001645684 might impact cardiovascular health. Researchers have explored its potential to regulate blood pressure, reduce oxidative stress, and improve endothelial function. These effects could be beneficial in managing hypertension or preventing cardiovascular diseases .
- Studies indicate that the compound possesses neuroprotective properties. It may enhance neuronal survival, reduce oxidative damage, and modulate neurotransmitter systems. Researchers are investigating its role in neurodegenerative conditions like Alzheimer’s disease or Parkinson’s disease .
- AKOS001645684 exhibits antimicrobial effects against bacteria, fungi, and parasites. It could be explored as a novel antimicrobial agent, especially in cases of drug-resistant pathogens. Further research is needed to understand its specific targets and mechanisms .
- Preliminary data suggests that the compound may influence metabolic pathways. It could potentially regulate glucose metabolism, lipid profiles, or insulin sensitivity. Investigating its role in diabetes or obesity management is an area of interest .
- Some studies highlight the compound’s dermatological relevance. It may have wound-healing properties, anti-aging effects, or potential for treating skin disorders. Dermatologists are exploring its use in formulations for skincare products .
- Researchers are actively studying the structure-activity relationship of AKOS001645684. Its unique chemical scaffold could inspire the design of novel drugs or lead compounds for various therapeutic targets .
Anticancer Properties
Anti-inflammatory Effects
Cardiovascular Applications
Neuroprotective Potential
Antimicrobial Activity
Metabolic Disorders
Dermatological Applications
Chemical Biology and Drug Design
Mechanism of Action
Safety and Hazards
Future Directions
properties
IUPAC Name |
ethyl 2-[[2-methyl-5-[4-(3-methylanilino)phthalazin-1-yl]phenyl]sulfonylamino]acetate | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C26H26N4O4S/c1-4-34-24(31)16-27-35(32,33)23-15-19(13-12-18(23)3)25-21-10-5-6-11-22(21)26(30-29-25)28-20-9-7-8-17(2)14-20/h5-15,27H,4,16H2,1-3H3,(H,28,30) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VBZZFLGFTSEZIF-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)CNS(=O)(=O)C1=C(C=CC(=C1)C2=NN=C(C3=CC=CC=C32)NC4=CC=CC(=C4)C)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C26H26N4O4S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
490.6 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
ethyl N-[(2-methyl-5-{4-[(3-methylphenyl)amino]phthalazin-1-yl}phenyl)sulfonyl]glycinate |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.